[(1R,2R)-2-Phenoxycyclopentyl]urea

• IUPAC Name: [(1R,2R)-2-phenoxycyclopentyl]urea
• InChI: InChI=1S/C12H16N2O2/c13-12(15)14-10-7-4-8-11(10)16-9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8H2,(H3,13,14,15)/t10-,11-/m1/s1
• InChI Key: IZGFIHJVJJUQOR-GHMZBOCLSA-N
• Canonical SMILES: C1CC(C(C1)OC2=CC=CC=C2)NC(=O)N
• Isomeric SMILES: C1C[C@H]([C@@H](C1)OC2=CC=CC=C2)NC(=O)N
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

Urea derivatives are a class of organic compounds that contain a carbonyl group attached to two amine groups. They are widely used in medicinal chemistry due to their diverse biological activities. The (1R,2R)-2-Phenoxycyclopentyl moiety suggests that this compound may have chiral properties, which could be important in its interactions with biological systems.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of (1R,2R)-1,2-diaminocyclohexane with various organic isocyanates. This reaction typically results in the formation of a urea derivative.

Molecular Structure Analysis

The molecular structure of “[(1R,2R)-2-Phenoxycyclopentyl]urea” would likely be influenced by the presence of the phenoxycyclopentyl group and the urea moiety. The (1R,2R) designation indicates that the compound has a specific stereochemistry, which could influence its physical properties and interactions with other molecules.

Chemical Reactions Analysis

Urea derivatives can participate in a variety of chemical reactions. For example, they can act as ligands in metal-catalyzed reactions. The specific reactions that “[(1R,2R)-2-Phenoxycyclopentyl]urea” can participate in would depend on its exact structure and the conditions under which it is used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(1R,2R)-2-Phenoxycyclopentyl]urea” would be influenced by its molecular structure. For example, its solubility, melting point, and boiling point could be affected by the presence of the phenoxycyclopentyl group and the urea moiety.

Mechanism of Action

The mechanism of action of “[(1R,2R)-2-Phenoxycyclopentyl]urea” would depend on its intended use. For example, if it is used as a ligand in a metal-catalyzed reaction, it could facilitate the reaction by coordinating to the metal center.

Safety and Hazards

The safety and hazards associated with “[(1R,2R)-2-Phenoxycyclopentyl]urea” would depend on its exact structure and how it is used. It’s always important to refer to the material safety data sheet (MSDS) for specific safety information.

Future Directions

The development of new urea derivatives is an active area of research, with potential applications in medicinal chemistry and catalysis. Future research could focus on exploring the properties of “[(1R,2R)-2-Phenoxycyclopentyl]urea” and its potential applications.